2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H15N3O4S/c1-23-12-5-3-2-4-10(12)11-9-24-16(17-11)18-13(20)8-19-14(21)6-7-15(19)22/h2-5,9H,6-8H2,1H3,(H,17,18,20)
• InChI Key: HFGMLCMDABSSGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CSC(=N2)NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)acetamide, also known as DMAT, is a chemical compound that has been studied for its potential use in scientific research. DMAT is a thiazole-based inhibitor of protein arginine methyltransferases (PRMTs), which are enzymes that play a role in regulating gene expression and protein function. In

Scientific Research Applications

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)acetamide is a compound that falls within the realm of complex organic molecules, often associated with potential therapeutic benefits due to its structural attributes. The scientific research applications of such compounds are broad, ranging from their use in pharmaceuticals to their roles in understanding biological mechanisms. This discussion focuses on the exploratory research conducted on related compounds to infer the potential applications of the specified chemical, given the absence of direct literature on it.

Analogs and Derivatives in Pharmaceutical Development

Research on compounds structurally related to this compound suggests potential in drug development. For instance, the study of Piracetam and its derivatives highlights the significance of cyclic compounds in treating central nervous system disorders, implying that similar structures could exhibit therapeutic benefits (Dhama et al., 2021). This aligns with the exploration of acetamide and formamide derivatives, where biological effects are assessed to determine the toxicological and therapeutic implications (Kennedy, 2001). These studies provide a framework for understanding how modifications to the molecular structure can impact biological activity and potential applications in medicine.

Environmental and Toxicological Studies

The environmental impact and toxicological profiles of chemical compounds are crucial for assessing their safety and ecological implications. The review on environmental monitoring underscores the necessity of understanding the fate and effects of pharmaceuticals and related organic pollutants in aquatic environments (Sousa et al., 2018). While not directly related, this research emphasizes the importance of evaluating the environmental persistence and toxicity of new compounds, including this compound, especially if they are intended for pharmaceutical use.

Mechanism of Action

Target of Action

Similar compounds have been shown to have anticonvulsant and antinociceptive properties , suggesting that they may target ion channels or receptors involved in these processes.

Mode of Action

It is suggested that the in vivo activities of similar compounds are likely mediated by several targets and may result from the inhibition of central sodium/calcium currents and transient receptor potential vanilloid 1 (trpv1) receptor antagonism .

Pharmacokinetics

A similar compound has been reported to have drug-like absorption, distribution, metabolism, excretion, toxicity (adme-tox) properties in in vitro assays , suggesting that this compound may have similar properties.

Result of Action

Similar compounds have demonstrated broad-spectrum protective activity in a range of mouse models, such as the maximal electroshock (mes) test, the pentylenetetrazole-induced seizures (scptz), and the 6 hz (32 ma) seizures .